RIm13

• Molecular Formula: C30H35N7O
• Molecular Weight: 509.658
• IUPAC Name: 5-(3'-Benzyl-5-(4-methoxyphenyl)-1-methyl-1H,3'H,3''H-[2,4':2',4''-terimidazol]-3''-yl)-N-methylpentan-1-amine
• InChI: InChI=1S/C30H35N7O/c1-31-16-8-5-9-17-36-22-32-18-27(36)30-34-20-28(37(30)21-23-10-6-4-7-11-23)29-33-19-26(35(29)2)24-12-14-25(38-3)15-13-24/h4,6-7,10-15,18-20,22,31H,5,8-9,16-17,21H2,1-3H3
• InChI Key: CXHJQCQAKUNWMJ-UHFFFAOYSA-N
• SMILES: CNCCCCCN1C=NC=C1C2=NC=C(C3=NC=C(C4=CC=C(OC)C=C4)N3C)N2CC5=CC=CC=C5
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: RIm13; RIm-13; RIm 13

Description

RIm13 is a novel potent inhibitor of Proprotein convertase subtilisin/kexin 9 (PCSK9), targeting the PCSK9/LDLR protein-protein interaction.

Scientific Research Applications

• Role in Synaptic Vesicle Exocytosis

  • RIm13, as a part of RIM proteins, plays a crucial role in synaptic vesicle exocytosis, particularly in vesicle priming. RIM proteins mediate vesicle priming by disrupting homodimerization of Munc13, a priming factor, which is autoinhibitory in its homodimer form. This process is pivotal in synaptic transmission (Deng, Kaeser, Xu, & Südhof, 2011).

• Involvement in Fungal Pathogenicity

  • Studies on Candida albicans have shown that a mutant of the pH-dependent filamentation gene rim13 exhibits attenuated virulence. This implies that RIm13 is involved in fungal filamentation, a critical factor in the pathogenicity of C. albicans in conditions like corneal candidiasis (Mitchell, Wu, Jackson, & Wilhelmus, 2007).

• Function in pH Response Regulation in Yeast

  • RIm13 in Saccharomyces cerevisiae is associated with the Rim101/PacC pathway, which is essential for adaptation to alkaline pH. Its localization and function are influenced by external pH conditions and involve interactions with the Rim20-ESCRT complex. Mutations in the Rim13 region can impair its function and affect yeast's response to pH changes (Subramanian, Woolford, Desai, Lanni, & Mitchell, 2012).

• Regulation of Early Meiotic Gene Expression

  • In yeast, RIm13 is one of the genes identified as a regulator of early meiotic gene expression. It plays a role in stimulating the expression of IME1, a key regulator gene in sporulation, indicating its importance in the reproductive cycle of yeast (Su & Mitchell, 1993).

• Participation in a Tripartite Complex Influencing Synaptic Plasticity

  • Research on α-RIMs, which include RIm13, demonstrates their involvement in a tripartite Rab3/RIM/Munc13 complex. This complex is crucial for synaptic vesicle priming and presynaptic plasticity, suggesting a broader role for RIm13 in synaptic function and adaptability (Dulubova et al., 2005).